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Compound of Interest

Compound Name: VU0357017 hydrochloride

Cat. No.: B1684057

Introduction

VU0357017 hydrochloride is a potent and selective positive allosteric modulator (PAM) of the
M1 muscarinic acetylcholine receptor (M1 mAChR).[1][2] M1 receptors are G-protein coupled
receptors (GPCRs) predominantly expressed in the central nervous system, including the
hippocampus and cortex.[3] They play a crucial role in cognitive functions such as learning and
memory.[3][4] The activation of M1 receptors is a promising therapeutic strategy for
neurological disorders like Alzheimer's disease and schizophrenia.[4][5]

As a PAM, VU0357017 does not activate the M1 receptor directly but enhances the response
of the receptor to its endogenous agonist, acetylcholine (ACh).[6] This allosteric modulation
offers a more nuanced approach to receptor activation, potentially reducing the side effects
associated with direct agonists.

The M1 receptor primarily couples to Gg/G11 G-proteins.[3][7] Upon activation, this G-protein
stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 then binds to its
receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium
(Ca2+).[8][9] This increase in cytosolic Ca2+ can be detected using fluorescent calcium
indicators, making the calcium mobilization assay a robust method for studying M1 receptor
activation and modulation.[9]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1684057?utm_src=pdf-interest
https://www.benchchem.com/product/b1684057?utm_src=pdf-body
https://www.rndsystems.com/products/vu-0357017-hydrochloride_4295
https://www.tocris.com/products/vu-0357017-hydrochloride_4295
https://www.pnas.org/doi/pdf/10.1073/pnas.0900903106
https://www.pnas.org/doi/pdf/10.1073/pnas.0900903106
https://pmc.ncbi.nlm.nih.gov/articles/PMC3398407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3398407/
https://synapse.patsnap.com/drug/ff1a50ea4b8829d8fa5b6ec355e02df2
https://pmc.ncbi.nlm.nih.gov/articles/PMC2684909/
https://www.pnas.org/doi/pdf/10.1073/pnas.0900903106
https://en.wikipedia.org/wiki/Muscarinic_acetylcholine_receptor_M1
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Calcium_Mobilization_Assay_Using_hGPR91_Antagonist_3.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Calcium_Mobilization_Assay_Using_hGPR91_Antagonist_3.pdf
https://dda.creative-bioarray.com/ca2-mobilization-assay.html
https://dda.creative-bioarray.com/ca2-mobilization-assay.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This document provides a detailed protocol for utilizing a calcium mobilization assay to
characterize the activity of VU0357017 hydrochloride on M1 receptors.

M1 Receptor Signaling Pathway

The diagram below illustrates the signaling cascade initiated by the activation of the M1
muscarinic receptor, leading to the mobilization of intracellular calcium.
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Day 1: Cell Preparation Day 2: Assay Execution
1. Seed hM1-expressing cells 3. Prepare Fluo-4 AM
into microplate dye-loading solution
2. Incubate overnight 4. Remove media and add
(37°C, 5% CO2) dye-loading solution to cells

6. Prepare compound plates:
VU0357017 (PAM)
Acetylcholine (Agonist)

/

7. Place cell and compound plates
into fluorescence reader (FLIPR)

:

8. Measure baseline fluorescence

:

9. Add VU0357017, incubate ~2 min

:

10. Add Acetylcholine

:

11. Measure kinetic fluorescence response
(EX/Em = 490/525 nm)

5. Incubate for 1 hour
(37°C, 5% CO2)

Data Analysis

12. Normalize data
(% over baseline or to max response)

:

13. Plot dose-response curves
and calculate ECso values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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